Cas no 23505-41-1 (Pirimiphos Ethyl)

• Product Name: Pirimiphos Ethyl
• CAS No: 23505-41-1
• MF: C₁₃H₂₄N₃O₃PS
• MW: 333.386722564697
• MDL: MFCD00055295
• CID: 52314
• PubChem ID: 24869148
• Update Time: 2025-08-05

Pirimiphos Ethyl Chemical and Physical Properties

Names and Identifiers

• Pirimiphos-ethyl
• Diethyl O-(2-(diethylamino)-6-methyl-4-pyrimidinyl) phosphorothioate
• Fernex
• Phosphorothioic acid O-[2-(diethylamino)-6-methyl-4-pyrimidinyl] O,O-diethyl ester
• Pirimifos-ethyl
• Pirimphos-ethyl
• Primicid
• Primotec
• Pyrimidinol, 2-(diethylamino)-6-methyl-, O-ester with O,O-diethyl phosphorothioate
• Solgard
• Pirimiphos ethyl
• Pirimiphos Ethyl-d10
• Pirimiphos-ethyl Solution
• Pirimiphos-ethyl Standard
• Pirimphos-ethyl D10 solution
• O-[2-(diethylamino)-6-methyl-4-pyrimidinyl] O,O-diethyl phosphorothioate
• O-[2-(diethylamino)-6-methylpyrimidin-4-yl] O,O-diethyl phosphorothioate
• O-2-diethylamino-6-methylpyrimidin-4-yl O,O-diethyl phosphorothioate
• pirimiphos
• Pirimiphos-ethyl100µg
• Pirimphos-ethyl D10
• PP211
• Primote
• prinicid
• 2-Diethylamino-6-methyl-pyrimidin-4-yl-diethylphosphorothionate
• Ethyl pirimiphos
• O,O-DiethylO-(2-diethylamino-6-methyl-4-pyrimidinyl)phosphorothioate
• O-(2-Diethylamino-4-methyl-6-pyrimidyl) O,O-diethyl phosphorothioate
• Pirimiphos A
• R 42211
• O-[2-(Diethylamino)-6-methyl-4-pyrimidinyl]phosphorothioic acid O,O-diethyl ester
• AI3-27698
• UNII-3L26N84757
• Pirimiphos-ethyl, PESTANAL(R), analytical standard
• 3L26N84757
• DTXSID5042297
• 4-diethoxyphosphinothioyloxy-N,N-diethyl-6-methylpyrimidin-2-amine
• PIRIMIPHOS-ETHYL [ISO]
• NCGC00255873-01
• O-(2-Diethylamino-6-methylpyrimidin-4-yl) O,O-diethyl phosphorothioate
• DTXCID3022297
• NCGC00166194-01
• EINECS 245-704-0
• O-[2-(Diethylamino)-6-methyl-4-pyrimidinyl] O,O-diethyl thiophosphate #
• Caswell No. 334A
• SCHEMBL74180
• Pirimiphos-ethyl [BAN:ANSI:BSI:ISO]
• Pyrimiphos-ethyl (ISO-French)
• EPA Pesticide Chemical Code 108101
• 2-Diethylamino-6-methyl-4-pyrimidinyl diethyl phosphorothioate
• 2-Diethylamino-6-methylpyrimidin-4-yl diethylphosphorothionate
• Q22808666
• Tox21_301447
• Phosphorothioic acid, O,O-diethyl O-(2-(diethylamino)-6-methyl-4-pyrimidinyl) ester
• O,O-Diethyl O-(2-(diethylamino)-6-methyl-4-pyrimidinyl) phosphorothioate
• YAA50541
• Pirimifosethyl
• CHEBI:82146
• C19012
• O-(2-(Diethylamino)-6-methyl-4-pyrimidinyl)O,O-diethyl phosphorothioate
• Pirimiphos-ethyl 1000 microg/mL in Acetone
• Pirimiphos-ethyl 100 microg/mL in Cyclohexane
• O-(2-(Diethylamino)-6-methyl-4-pyrimidinyl)phosphorothioic acid O,O-diethyl ester
• Pirimiphos-ethyl 10 microg/mL in Cyclohexane
• CAS-23505-41-1
• PP 211
• Pirimiphos-ethyl [BAN]
• Phosphorothioic acid, O-(2-(diethylamino)-6-methyl-4-pyrimidinyl) O,O-diethyl ester
• O,O-Diethyl O-(2-diethylamino-6-methyl-4-pyrimidinyl)phosphorothioate
• 2-Diethylamino-6-methylpyrimidin-4-yl diethyl phosphorothionate
• NS00002602
• O-(2-(diethylamino)-6-methylpyrimidin-4-yl) O,O-diethyl phosphorothioate
• CHEMBL1315977
• Pirimiphosethyl
• HSDB 6454
• PIRIMIPHOS-ETHYL [HSDB]
• 23505-41-1
• Pirimiphos-ethyl [ANSI:BSI:ISO]
• AKOS015892466
• Phosphorothioic acid, O-[2-(diethylamino)-6-methyl-4-pyrimidinyl] O,O-diethyl ester
• O-(2-(Diethylamino)-6-methyl-4-pyrimidinyl) O,O-diethyl phosphorothioate
• 2Diethylamino6methyl4pyrimidinyl diethyl phosphorothioate
• 2Diethylamino6methylpyrimidin4yl diethylphosphorothionate
• Pirimiphos-ethyl (BAN:ANSI:BSI:ISO)
• O(2(Diethylamino)6methyl4pyrimidinyl)phosphorothioic acid O,Odiethyl ester
• Phosphorothioic acid, O(2(diethylamino)6methyl4pyrimidinyl) O,Odiethyl ester
• O,ODiethyl O(2diethylamino6methyl4pyrimidinyl)phosphorothioate
• O,ODiethyl O(2(diethylamino)6methyl4pyrimidinyl) phosphorothioate
• 2Diethylamino6methylpyrimidin4yl diethyl phosphorothionate
• O-(2-diethylamino-6-methyl-4-pyrimidinyl) O,O-diethyl phosphorothioate
• Caswell No 334A
• Pyrimiphosethyl (ISOFrench)
• O(2(Diethylamino)6methyl4pyrimidinyl) O,Odiethyl phosphorothioate
• O(2(Diethylamino)6methyl4pyrimidinyl)O,Odiethyl phosphorothioate
• 2-DIETHYLAMINO-6-METHYLPYRIMIDIN-4-YL DIETHYLPHOSPHORO-THIONATE
• pirimicid
• O,O-DIETHYL O-(2-DIETHYLAMINO-6-METHYL-4-PYRIMIDINYL) PHOSPHOROTHIOATE
• Pirimiphos-ethyl (ANSI:BSI:ISO)
• O-(2-(diethylamino)-6-methyl-4-pyrimidinyl)-O,O-diethyl phosphorothioate
• Pirimiphos Ethyl

• MDL： MFCD00055295
• Inchi： 1S/C13H24N3O3PS/c1-6-16(7-2)13-14-11(5)10-12(15-13)19-20(21,17-8-3)18-9-4/h10H,6-9H2,1-5H3
• InChI Key： TZBPRYIIJAJUOY-UHFFFAOYSA-N
• SMILES： S=P(OCC)(OCC)OC1=CC(C)=NC(=N1)N(CC)CC

Computed Properties

• Exact Mass: 333.12800
• Monoisotopic Mass: 333.127599
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 88.8

Experimental Properties

• Color/Form: Pale yellow liquid
• Density: d20 1.14
• Melting Point: (decomposition)
• Boiling Point: 414.1 °C at 760 mmHg
• Flash Point: 204.2 °C
• Refractive Index: nD25 1.520
• PSA: 98.61000
• LogP: 3.95810
• Solubility: Soluble in most organic solvents
• Merck: 13,7580

Pirimiphos Ethyl Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H312,H410
• Warning Statement： P273,P501
• Hazardous Material transportation number：3018
• WGK Germany：3
• Hazard Category Code： 21-25-50/53
• Safety Instruction： S23-S36/37-S45-S60-S61
• RTECS：TF1610000
• Hazardous Material Identification：
• Risk Phrases：R21
• Packing Group：III
• Safety Term：6.1(b)
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Toxicity：LD50 in rats, mice, guinea pigs (mg/kg); 140-200, 105, 50-150 orally; dermally in rats: 1000-2000 mg/kg (Bullock)
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic thiophosphoric acids and derivatives Thiophosphoric acid esters Aryl thiophosphates

Additional information on Pirimiphos Ethyl

Pirimiphos Ethyl: A Comprehensive Overview

Pirimiphos Ethyl, also known by its CAS number 23505-41-1, is a compound that has garnered significant attention in the field of chemistry and agriculture. This compound is a member of the organophosphate esters family and is widely recognized for its applications in pest control. The name "Pirimiphos Ethyl" itself is derived from its chemical structure, which includes a piperidinyl group and an ethyl ester moiety. The compound has been extensively studied for its properties, uses, and environmental impact.

One of the key aspects of Pirimiphos Ethyl is its ability to act as an acetylcholinesterase inhibitor. This property makes it highly effective in controlling various agricultural pests. Recent studies have highlighted its role in integrated pest management systems, where it is used in combination with other pesticides to enhance efficacy and reduce resistance development. Researchers have also explored the potential of Pirimiphos Ethyl in controlling emerging pest species that are resistant to conventional pesticides.

The chemical structure of Pirimiphos Ethyl plays a crucial role in its functionality. The piperidinyl group contributes to its stability and bioavailability, while the ethyl ester moiety enhances its solubility in organic solvents. These characteristics make it suitable for formulation into various agricultural products, including sprays and granules. Recent advancements in nanotechnology have allowed scientists to encapsulate Pirimiphos Ethyl within biodegradable polymers, improving its controlled release properties and reducing environmental contamination.

Environmental impact assessments of Pirimiphos Ethyl have been a focal point of recent research. Studies have shown that while it is effective in pest control, improper use can lead to bioaccumulation in non-target species. To address this, researchers have developed eco-friendly application methods, such as precision agriculture techniques, which minimize the amount of pesticide used. Additionally, biodegradation studies have revealed that Pirimiphos Ethyl can be broken down by soil microbes under specific conditions, reducing its persistence in the environment.

The synthesis of Pirimiphos Ethyl involves a multi-step process that includes nucleophilic substitution and esterification reactions. Recent innovations in green chemistry have led to the development of more sustainable synthesis pathways, reducing the use of hazardous reagents and minimizing waste production. These advancements not only improve the environmental profile of Pirimiphos Ethyl but also make its production more cost-effective.

In conclusion, Pirimiphos Ethyl (CAS No: 23505-41-1) is a versatile compound with significant applications in agriculture and pest control. Its chemical properties, efficacy against pests, and potential for eco-friendly application methods make it a valuable tool in modern farming practices. As research continues to uncover new insights into its behavior and impact, Pirimiphos Ethyl remains at the forefront of agricultural innovation.